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The quest for more efficient and cleaner combustion in diesel engines is a century-long
endeavor. Central to this pursuit is the concept of cetane number, a critical measure of a diesel
fuel's ignition quality. A higher cetane number corresponds to a shorter ignition delay, leading to
smoother engine operation, reduced emissions, and improved cold-start performance.[1][2][3]
Since the early 20th century, chemical additives have played a pivotal role in elevating the
cetane number of diesel fuels. Among these, alkyl nitrates have emerged as the most effective
and widely adopted class of cetane enhancers, with a rich history of chemical innovation and
application. This technical guide delves into the historical development of alkyl nitrates, their
synthesis, mechanism of action, and the experimental protocols used to evaluate their
performance.

A Historical Trajectory: From Early Discoveries to
Modern Dominance

The use of ignition improvers in diesel fuel dates back to the 1920s, addressing early
challenges with cold starting and overall ignition quality.[4] The pioneering work in this area
identified organic nitrates and nitro compounds as potent cetane enhancers in the 1930s.[5]
For approximately three decades, amyl nitrate was the predominant cetane improver used in
the United States.[6] However, the rising cost of amyl alcohol, the precursor for amyl nitrate,
prompted a shift towards more economical alternatives.[6] For a brief period, hexyl nitrate saw
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use, but it was the advent of 2-ethylhexyl nitrate (2-EHN) that revolutionized the market.[6][7]
Due to its cost-effectiveness and excellent performance, 2-EHN has become the most widely
used cetane improver globally.[8][9][10] Afton Chemical, a major supplier, has been providing 2-
EHN for over 50 years.[11]

Synthesis of Alkyl Nitrates: The Case of 2-
Ethylhexyl Nitrate (2-EHN)

The commercial success of 2-EHN is underpinned by a well-established and efficient synthesis
process. The primary method involves the nitration of 2-ethylhexanol with a mixture of nitric
acid and sulfuric acid.

A typical industrial synthesis process is as follows:

Preparation of the Nitrating Mixture: A mixed acid solution is prepared containing nitric acid
(HNO:s), sulfuric acid (H2SOa4), and water.

» Addition of Urea: Urea is added to the mixed acid to suppress the formation of nitrous acid,
which can lead to undesirable side reactions.

 Nitration of 2-Ethylhexanol: 2-Ethylhexanol is slowly added to the agitated and temperature-
controlled mixed acid. The reaction is exothermic and requires careful temperature
management.

o Separation and Washing: After the reaction is complete, the mixture is allowed to settle, and
the bottom acid layer is drained. The organic layer, containing the 2-EHN, is then washed
with an aqueous sodium sulfate solution and neutralized with a sodium carbonate solution to
remove any residual acids.[12]

» Final Washing and Product Recovery: The 2-EHN is subjected to further washing with
sodium sulfate solution to ensure purity. The final product is obtained after the separation of
the aqueous layer.[12]

Recent advancements have explored the use of micro-channel reactors for the synthesis of 2-
EHN.[13][14] This technology offers advantages such as improved safety, better temperature
control, and higher efficiency.[15]
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The Chemical Mechanism of Cetane Enhancement

The efficacy of alkyl nitrates as cetane improvers lies in their ability to initiate the combustion
process at lower temperatures than the diesel fuel itself.[2] The core of their function is the
thermal decomposition of the alkyl nitrate molecule to generate highly reactive free radicals.

The generally accepted mechanism involves the following steps:

o Thermal Decomposition: As the temperature and pressure in the engine cylinder rise during
compression, the relatively weak O-NO2 bond in the alkyl nitrate molecule breaks, a process
that begins at approximately 130°C for 2-EHN.[2] This initial decomposition yields an alkyl
radical (Re) and nitrogen dioxide (NO2).

e Initiation of Fuel Oxidation: The highly reactive alkyl radical and other radicals formed during
decomposition readily react with oxygen and hydrocarbon molecules in the diesel fuel. This
initiates a chain reaction of oxidation at a lower temperature than would naturally occur with
the fuel alone.

o Accelerated Combustion: This early initiation and the subsequent cascade of radical
reactions lead to a shorter ignition delay, resulting in a smoother and more complete
combustion process.[16]

The overall effect is a significant reduction in the time between fuel injection and the onset of
combustion, which is the definition of a higher cetane number.

Performance and Quantitative Data of Alkyl Nitrate
Cetane Enhancers

2-Ethylhexyl nitrate is the benchmark for cetane improvers due to its high performance and
economic viability. It is typically added to diesel fuel at concentrations ranging from 0.05% to
0.4% by mass.[8][10]
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. Base Fuel . Resulting Cetane
Alkyl Nitrate Additive
. Cetane . Cetane Number
Additive Concentration
Number Number Improvement
2-Ethylhexyl ) 0.05% - 0.4% )
) Varies Varies 3-13
Nitrate (2-EHN) (m/m)
Isooctyl Nitrate 37.2 0.15% (wt) 41.7 4.5
2-EHN in
Ethanol-Diesel Not specified 1000 ppm (0.1%) Not specified -
Blend (E20)
2-EHN in
Ethanol-Diesel Not specified 2000 ppm (0.2%)  Not specified -
Blend (E20)

Table 1: Cetane Number Improvement with Alkyl Nitrate Additives.[8][10][17][18]

Experimental Protocols for Cetane Number
Determination

The evaluation of cetane enhancers relies on standardized and rigorous experimental protocols
to measure the cetane number of diesel fuels. The two most prominent methods are ASTM
D613 and ASTM D6890.

ASTM D613: Standard Test Method for Cetane Number
of Diesel Fuel Oil

This is the traditional and widely recognized method for determining cetane number.[15] It
utilizes a standardized single-cylinder, four-stroke cycle, variable compression ratio, indirect
injection diesel engine.[15][19]

Methodology Summary:

e Engine Setup: A Cooperative Fuel Research (CFR) engine is used, which allows for the
continuous variation of the compression ratio.[20]
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Reference Fuels: The test fuel's ignition delay is compared to that of primary reference fuels,
which are blends of n-cetane (hexadecane), with a cetane number of 100, and
heptamethylnonane (HMN), with a cetane number of 15.[19]

Test Procedure: The engine is operated on the test fuel, and the compression ratio is
adjusted until the ignition delay is a standard 13 crank angle degrees.[19]

Bracketing: The test is then repeated with two reference fuel blends that bracket the ignition
delay of the sample fuel.

Cetane Number Calculation: The cetane number of the sample fuel is determined by
interpolation of the compression ratio readings of the sample and the two bracketing
reference fuels.[19]

ASTM D6890: Standard Test Method for Determination of
Ignition Delay and Derived Cetane Number (DCN) of
Diesel Fuel Oils

This is a more modern, automated laboratory method that measures the ignition delay of a fuel

in a constant volume combustion chamber.[12][13]

Methodology Summary:

Apparatus: The test utilizes an Ignition Quality Tester (IQT), which consists of a heated
constant volume combustion chamber.[20]

Sample Injection: A small, precise amount of the test fuel is injected into the chamber, which
is pre-filled with heated and compressed air.[14][21]

Ignition Delay Measurement: The time from the start of injection to the onset of combustion
(detected by a rapid pressure increase) is measured as the ignition delay.[14]

Derived Cetane Number (DCN) Calculation: The measured ignition delay is then correlated
to a Derived Cetane Number (DCN) using a standardized equation that was developed by
comparing 1QT results with those from the ASTM D613 engine test.[12][13]
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Visualizing the Core Concepts

To better illustrate the key aspects of alkyl nitrates as cetane enhancers, the following diagrams
have been generated using the DOT language.
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Synthesis of 2-Ethylhexyl Nitrate (2-EHN).
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Mechanism of Alkyl Nitrate Cetane Enhancement.
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Historical Development of Alkyl Nitrate Cetane Enhancers.

Conclusion

The historical development of alkyl nitrates as cetane enhancers is a compelling narrative of
chemical ingenuity driven by the practical demands of diesel engine technology. From the early
use of amyl nitrate to the modern dominance of 2-ethylhexyl nitrate, these additives have been
instrumental in improving the quality and performance of diesel fuels. The understanding of
their synthesis and the free-radical mechanism of action has enabled their widespread and
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effective application. As diesel engine technology continues to evolve, particularly with the
introduction of advanced combustion strategies and alternative diesel fuels, the role of
sophisticated cetane improvers like alkyl nitrates will remain as critical as ever in the ongoing
pursuit of efficiency and cleaner energy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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